4-(2-Piperidin-1-yl-thiazol-4-yl)-benzoic acid

• CAS No.: 860344-52-1
• Molecular Formula: C15H16N2O2S
• Molecular Weight: 288.4 g/mol
• IUPAC Name: 4-(2-piperidin-1-yl-1,3-thiazol-4-yl)benzoic acid
• InChI: InChI=1S/C15H16N2O2S/c18-14(19)12-6-4-11(5-7-12)13-10-20-15(16-13)17-8-2-1-3-9-17/h4-7,10H,1-3,8-9H2,(H,18,19)
• InChI Key: MDYHBLVQVAEYCU-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=NC(=CS2)C3=CC=C(C=C3)C(=O)O

Description

4-(2-Piperidin-1-yl-thiazol-4-yl)-benzoic acid is a useful research compound. Its molecular formula is C15H16N2O2S and its molecular weight is 288.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-(2-bromoacetyl)benzoic acid (1.23 mmol) and 1-piperidinethiocarboxamide (1.23 mmol) were mixed in THF (10 mL), then refluxed for 3 h. The reaction mixture was then allowed to reach room temperature and the obtained precipitate was collected by filtration and washed with 3 portions of diethyl ether. The crude product was crystallized from hot 1:1 EtOH-EtOAc to give a first harvest of colorless needles (0.28 g, 0.95 mmol). 1H NMR (DMSO-d6, 400 MHz,) δ 7.93 (4H, m), 7.40 (1H, s), 3.48 (4H, m), 1.60 (6H, m).